2-Pyridinyl 2,4-dichloro-5-methylbenzenesulfonate

• IUPAC Name: pyridin-2-yl 2,4-dichloro-5-methylbenzenesulfonate
• InChI: InChI=1S/C12H9Cl2NO3S/c1-8-6-11(10(14)7-9(8)13)19(16,17)18-12-4-2-3-5-15-12/h2-7H,1H3
• InChI Key: MVVWMLFEGXPWPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)Cl)S(=O)(=O)OC2=CC=CC=N2
• Molecular Formula: C12H9Cl2NO3S
• Molecular Weight: 318.2 g/mol
• CAS No.: 1904128-82-0

Description

2-Pyridinyl 2,4-dichloro-5-methylbenzenesulfonate is a useful research compound. Its molecular formula is C12H9Cl2NO3S and its molecular weight is 318.17. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Molecular Interactions

The study of the crystal structure of compounds related to 2-Pyridinyl 2,4-dichloro-5-methylbenzenesulfonate reveals complex molecular interactions. For example, the title compound in one study showed two crystallographically independent protonated molecules, a pair of anions, and water molecules, interacting through numerous intermolecular hydrogen bonds and C—H⋯O interactions (Hemamalini et al., 2005).

Nonlinear Optical (NLO) Properties

Compounds structurally similar to this compound, such as 1-methyl-4-{2-[4-(dimethylamino)phenyl]ethenyl}pyridinium derivatives, are explored for their nonlinear optical properties. The variation in properties caused by anion exchange in these compounds offers insights into discovering new compounds with significant NLO properties and easier crystal-growing abilities (Ogawa et al., 2008).

Halogenation Reactions

The role of similar compounds in ring halogenation reactions of polyalkylbenzenes has been demonstrated, where catalytic quantities of p-toluenesulfonic acid are used with halosuccinimides, showing the effectiveness of such systems in selective halogenation (Bovonsombat & Mcnelis, 1993).

Structural Elucidation

The structural elucidation of derivatives, through reactions with specific reagents, sheds light on the complex structures formed, aiding in the understanding of their chemical behavior and potential applications in material science (Pittman et al., 1992).

Molecular Packing and Tautomerism

Investigations into the molecular packing and tautomerism of related compounds reveal the intricate balance between different molecular forms and their impact on the compound's properties. These studies are crucial for designing materials with desired physical and chemical characteristics (Babu et al., 2014).